Cas no 1220038-31-2 (2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride)

• Product Name: 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride
• CAS No: 1220038-31-2
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 1078575
• PubChem ID: 56832189
• Update Time: 2025-10-18

2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride
• 2-amino-2-methyl-N-(2-methylphenyl)propanamide;hydrochloride
• 2-Amino-2-methyl-N-(2-methylphenyl)propanamidehydrochloride
• AKOS015847695
• 1220038-31-2
• 2-Amino-2-methyl-N-(o-tolyl)propanamidehydrochloride
• 2-Amino-2-methyl-N-(o-tolyl)propanamide hydrochloride

• MDL： MFCD13562709
• Inchi： 1S/C11H16N2O.ClH/c1-8-6-4-5-7-9(8)13-10(14)11(2,3)12;/h4-7H,12H2,1-3H3,(H,13,14);1H
• InChI Key： LBWJHSXWOGZYHU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)N)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride

Introduction to 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride (CAS No: 1220038-31-2)

2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride, identified by its CAS number 1220038-31-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CONH-) and a hydrochloride salt form, which enhances its solubility and bioavailability. The structural composition of this molecule includes a methylphenyl (also known as p-tolyl) group attached to the nitrogen atom of the amide, contributing to its unique chemical properties and potential biological activities.

The synthesis and characterization of 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride involve rigorous methodologies to ensure high purity and yield. The presence of the hydrochloride salt form is particularly important, as it stabilizes the molecule and improves its pharmacokinetic profile. This compound has been studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride with biological targets at an unprecedented level of detail. These studies have revealed that the methylphenyl moiety plays a crucial role in modulating the compound's binding affinity and selectivity. Furthermore, the amide group has been identified as a key pharmacophore, contributing to its ability to interact with enzymes and receptors involved in disease mechanisms.

In vitro studies have demonstrated that 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride exhibits promising pharmacological properties. For instance, research has shown that this compound may possess inhibitory effects on certain enzymes implicated in inflammation and pain signaling. The hydrochloride salt form has been found to enhance these effects by improving the compound's solubility in aqueous environments, thereby facilitating better absorption and distribution within biological systems.

The potential therapeutic applications of 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride are vast. Researchers are exploring its efficacy in treating conditions such as chronic pain, neurodegenerative disorders, and inflammatory diseases. The compound's ability to modulate biological pathways associated with these conditions makes it a valuable candidate for further investigation. Additionally, its structural features suggest that it may be suitable for developing derivatives with enhanced pharmacological profiles.

One of the most exciting aspects of studying 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride is its versatility in drug design. By modifying specific parts of its structure, scientists can fine-tune its biological activity to target specific disease mechanisms more effectively. This flexibility underscores the importance of this compound as a building block for novel therapeutics. Moreover, its well-documented synthetic pathways make it accessible for large-scale production, which is essential for preclinical and clinical studies.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride has undergone preliminary testing in cell-based assays, where it has shown encouraging results. These findings have prompted researchers to proceed with more comprehensive studies, including animal models and human trials. The progression from preclinical to clinical stages is a critical step in bringing this compound from laboratory research to real-world therapeutic applications.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been instrumental in predicting the potential interactions of 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride with biological targets. These predictions have guided experimental design and helped prioritize compounds for further testing. Such integrative approaches are revolutionizing how new drugs are discovered and developed, making processes faster and more efficient.

As research continues to evolve, so do our understanding and utilization of compounds like 2-Amino-2-methyl-N-(2-methylphenyl)propanamide hydrochloride. The integration of interdisciplinary methodologies—combining organic chemistry, biochemistry, pharmacology, and computational science—has opened new avenues for therapeutic innovation. This compound exemplifies how a well-designed molecule can serve as a foundation for addressing complex medical challenges.

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